N-(2,4-dimethoxyphenyl)-4-(2,4-dimethylphenoxy)butanamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-4-(2,4-dimethylphenoxy)butanamide
• InChI: InChI=1S/C20H25NO4/c1-14-7-10-18(15(2)12-14)25-11-5-6-20(22)21-17-9-8-16(23-3)13-19(17)24-4/h7-10,12-13H,5-6,11H2,1-4H3,(H,21,22)
• InChI Key: XCUWDEDDANPVEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCCC(=O)NC2=C(C=C(C=C2)OC)OC)C
• Molecular Formula: C20H25NO4
• Molecular Weight: 343.4 g/mol
• CAS No.: 496036-00-1

Description

N-(2,4-dimethoxyphenyl)-4-(2,4-dimethylphenoxy)butanamide is a useful research compound. Its molecular formula is C20H25NO4 and its molecular weight is 343.423. The purity is usually 95%.
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Scientific Research Applications

Scientific Research Applications

Analytical Techniques for Novel Psychoactive Substances

The development of analytical methods such as High-Performance Liquid Chromatography with tandem mass spectrometry (HPLC-MS/MS) for detecting and quantifying novel psychoactive substances in biological samples is a crucial area of scientific research. For example, a study presented a case of intoxication by a N-benzyl phenethylamine derivative, illustrating the importance of advanced analytical techniques for identifying novel substances in toxicology and forensic science (Poklis et al., 2014).

Chemical Structure and Synthesis

Research on the synthesis and crystal structure of compounds provides fundamental insights into their potential applications in various fields, including material science and pharmacology. An example is the study of N,3-dimethyl-3-(perhydro-1,3,2-dioxazepin-2-yl)butanamide and related compounds, which explores their conformations and the degree of nitrogen pyramidality (Shtamburg et al., 2011).

Photoreactions and Electropolymerization

Investigations into the photoreactions of organic compounds, such as N,N-dimethylpyruvamide, and the electropolymerization process of substances like butyl isocyanate, are significant for understanding their behavior under specific conditions and potential applications in creating new materials or chemical processes (Shima et al., 1984; Tidswell & Gilchrist, 1980).

Catalysis and Enzyme Inhibition

The synthesis of new compounds for potential use as catalysts or enzyme inhibitors is another area of interest. For instance, the development of mesoporous nitrogen-doped carbon from ionic liquids demonstrates the potential for creating efficient, metal-free catalysts for applications like the electrochemical synthesis of hydrogen peroxide (Fellinger et al., 2012).